Cas no 90724-42-8 (6-Iodo-4-methylpyridin-2-amine)

• Product Name: 6-Iodo-4-methylpyridin-2-amine
• CAS No: 90724-42-8
• MF: C₆H₇IN₂
• MW: 234.037653207779
• CID: 1093498
• PubChem ID: 72942707
• Update Time: 2025-04-24

6-Iodo-4-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-4-methylpyridin-2-amine
• 90724-42-8

• Inchi： 1S/C6H7IN2/c1-4-2-5(7)9-6(8)3-4/h2-3H,1H3,(H2,8,9)
• InChI Key： ZVZVVVPUSRDXFI-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=CC(N)=N1

Computed Properties

• Exact Mass: 233.96540g/mol
• Monoisotopic Mass: 233.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-Iodo-4-methylpyridin-2-amine

6-Iodo-4-methylpyridin-2-amine (CAS No. 90724-42-8): A Comprehensive Overview

6-Iodo-4-methylpyridin-2-amine, identified by the CAS registry number 90724-42-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring containing one nitrogen atom. The substitution pattern of this molecule includes an iodine atom at the 6-position and a methyl group at the 4-position, with an amino group (-NH₂) attached at the 2-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and potential applications.

The synthesis of 6-Iodo-4-methylpyridin-2-amine typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the iodine substituent at the 6-position, while maintaining the integrity of the pyridine ring. These methods are not only efficient but also environmentally friendly, aligning with the growing demand for sustainable chemical processes.

The electronic properties of 6-Iodo-4-methylpyridin-2-amine make it an attractive candidate for various applications. In materials science, this compound has been investigated as a potential building block for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to act as a coordinating ligand due to the presence of nitrogen atoms in the pyridine ring has further expanded its utility in coordination chemistry. Recent studies have demonstrated its effectiveness in stabilizing metal nanoparticles, which are widely used in catalysis and sensing technologies.

In pharmacology, 6-Iodo-4-methylpyridin-2-amine has shown promise as a lead compound for drug development. The amino group at the 2-position can serve as a site for further functionalization, enabling chemists to explore its potential as an inhibitor or activator of various enzymes. For example, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its iodine substituent may enhance its bioavailability and pharmacokinetic properties, making it a valuable asset in medicinal chemistry.

The latest research on CAS No. 90724-42-8 has also shed light on its role in catalytic processes. The methyl group at the 4-position imparts steric effects that can influence the selectivity of catalytic reactions. This has led to its use as a ligand in transition metal-catalyzed reactions, such as alkene hydrogenation and cross-coupling reactions. Furthermore, computational studies have revealed that the electronic distribution within the pyridine ring can be fine-tuned by varying the substituents, offering new avenues for optimizing catalytic performance.

In conclusion, 6-Iodo-4-methylpyridin-2-amime (CAS No. 90724-42) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.